Cas no 2137857-38-4 (4-aminooxolan-3-ol, 4-methylbenzene-1-sulfonic acid)

• Product Name: 4-aminooxolan-3-ol, 4-methylbenzene-1-sulfonic acid
• CAS No: 2137857-38-4
• MF: C₁₁H₁₇NO₅S
• MW: 275.321382284164
• MDL: MFCD31421004
• CID: 5241877
• PubChem ID: 88016414
• Update Time: 2023-11-25

4-aminooxolan-3-ol, 4-methylbenzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-Aminotetrahydrofuran-3-ol 4-methylbenzenesulfonate
• 4-aminooxolan-3-ol; 4-methylbenzene-1-sulfonic acid
• 4-aminooxolan-3-ol, 4-methylbenzene-1-sulfonic acid

• MDL： MFCD31421004
• Inchi： 1S/C7H8O3S.C4H9NO2/c1-6-2-4-7(5-3-6)11(8,9)10;5-3-1-7-2-4(3)6/h2-5H,1H3,(H,8,9,10);3-4,6H,1-2,5H2
• InChI Key： PNRWCDHUVJIBPS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O1CC(C(C1)N)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 273
• Topological Polar Surface Area: 118

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates